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Compound of Interest

Compound Name: 4-Aminobenzoic Acid-d4

Cat. No.: B564768 Get Quote

Essential Safety and Handling Guide for 4-
Aminobenzoic Acid-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Aminobenzoic Acid-d4 (CAS No. 350820-01-8). Adherence to these procedures is essential

for ensuring personal safety and maintaining a secure laboratory environment. The information

is compiled from safety data sheets and general chemical safety guidelines.

Hazard Identification and GHS Classification
4-Aminobenzoic Acid-d4 is classified as a hazardous substance. The primary risks

associated with this compound are:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1][2][3]
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Skin Sensitization (Category 1): May cause an allergic skin reaction.[2][3]

Chronic Aquatic Toxicity (Category 4): May cause long-lasting harmful effects to aquatic life.

[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure. The following table summarizes the

recommended PPE for various laboratory operations involving 4-Aminobenzoic Acid-d4.
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Pre-Handling:

Before handling, ensure that an eyewash station and safety shower are readily accessible.[4]

Read and understand the Safety Data Sheet (SDS).

Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.

Assemble all necessary equipment and reagents before starting work.

2. Donning PPE:

Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.

Respirator (if required): Perform a seal check to ensure a proper fit.

Eye Protection: Put on safety glasses with side shields or chemical splash goggles.

Gloves: Don the first pair of gloves, ensuring they cover the cuffs of the lab coat. If double-

gloving, put the second pair on over the first.

3. Handling the Compound:

Conduct all operations that may generate dust or aerosols within a certified chemical fume

hood.[2][4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

4. Doffing PPE:
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Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair,

using a technique that avoids touching the outside of the gloves with bare hands.

Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior.

Eye Protection: Remove eye protection from the back.

Respirator (if used): Remove the respirator from the back.

Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan
Waste Collection: Dispose of 4-Aminobenzoic Acid-d4 and any contaminated materials in a

designated, labeled hazardous waste container.[6][7]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The empty container can then be disposed of

according to institutional guidelines.

Environmental Precautions: Do not allow the product to enter drains or waterways.[2][4]

Avoid release to the environment.[2][6]

Regulatory Compliance: All waste disposal must be in accordance with local, regional, and

national regulations.[6]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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